Cas no 20432-26-2 ((2E)-2-phenylbut-2-enoic acid)

(2E)-2-phenylbut-2-enoic acid structure
(2E)-2-phenylbut-2-enoic acid structure
Product Name:(2E)-2-phenylbut-2-enoic acid
CAS No:20432-26-2
MF:C10H10O2
MW:162.185203075409
CID:909777
PubChem ID:5383389
Update Time:2025-04-19

(2E)-2-phenylbut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • (2E)-2-phenylbut-2-enoic acid
    • (E)-2-phenylbut-2-enoic acid
    • (E)-2-Phenyl-2-butenoic acid
    • 2-phenyl-trans-crotonic acid
    • 2-Phenyl-trans-crotonsaeure
    • (E)-2-phenyl -2-butenoic acid
    • NSC-167082
    • HMS1443B21
    • IDI1_015654
    • 20432-26-2
    • NSC167082
    • Benzeneacetic acid, alpha-ethylidene-, (alphaE)-
    • DB-310164
    • AKOS006273583
    • Phenylcrotonsaure
    • SCHEMBL1996918
    • Inchi: 1S/C10H10O2/c1-2-9(10(11)12)8-6-4-3-5-7-8/h2-7H,1H3,(H,11,12)/b9-2+
    • InChI Key: UBJNPHAYKBNFOC-XNWCZRBMSA-N
    • SMILES: OC(/C(=C/C)/C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 162.0681
  • Monoisotopic Mass: 162.06808
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3
  • XLogP3: 2.2

Experimental Properties

  • Density: 1.119
  • Boiling Point: 279.6°C at 760 mmHg
  • Flash Point: 186°C
  • Refractive Index: 1.561
  • PSA: 37.3
  • LogP: 2.17450
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